6-{[3-(Trifluoromethyl)phenyl]sulfonyl}-3-pyridinol

• Molecular Formula: C12H8F3NO3S
• Molecular Weight: 303.26 g/mol
• IUPAC Name: 6-[3-(trifluoromethyl)phenyl]sulfonylpyridin-3-ol
• InChI: InChI=1S/C12H8F3NO3S/c13-12(14,15)8-2-1-3-10(6-8)20(18,19)11-5-4-9(17)7-16-11/h1-7,17H
• InChI Key: YTFWXVCJKWERHG-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)S(=O)(=O)C2=NC=C(C=C2)O)C(F)(F)F
• solubility: 41.1 [ug/mL]

Description

6-{[3-(Trifluoromethyl)phenyl]sulfonyl}-3-pyridinol, commonly known as TFP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. TFP is a white crystalline solid that belongs to the class of sulfonamides and has a molecular weight of 327.32 g/mol.

Mechanism of Action

The mechanism of action of TFP is not fully understood. However, it is known that TFP inhibits the activity of carbonic anhydrases and metalloproteinases by binding to their active sites. This inhibition leads to a decrease in the activity of these enzymes, which can have various physiological effects.
Biochemical and Physiological Effects:
TFP has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. TFP has also been found to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines. Additionally, TFP has been found to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using TFP in lab experiments is its high purity and stability. TFP is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using TFP is its potential toxicity. TFP has been found to be toxic to some cell lines at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on TFP. One area of interest is the development of TFP-based drugs for the treatment of cancer and neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of TFP and its effects on various enzymes and physiological systems. Finally, research is needed to determine the safety and efficacy of TFP in human clinical trials.

Synthesis Methods

TFP can be synthesized using a variety of methods, including the reaction of 2,6-dichloropyridine with sodium bisulfite and trifluoromethylphenylsulfonamide in the presence of a base. Another method involves the reaction of 2,6-dichloropyridine with trifluoromethylphenylsulfonamide in the presence of a base and a palladium catalyst. These methods result in the formation of TFP with high yields and purity.

Scientific Research Applications

TFP has been extensively studied for its potential applications in medicinal chemistry. It has been shown to have inhibitory effects on various enzymes, including carbonic anhydrases and metalloproteinases. TFP has also been found to have antitumor activity in vitro and in vivo. Additionally, TFP has been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer's disease.